Cas no 74867-91-7 ((2R,3R,4S,5R,6R)-2-Amino-6-(hydroxymethyl)tetrahydro-2H-pyran-3,4,5-triol)

(2R,3R,4S,5R,6R)-2-Amino-6-(hydroxymethyl)tetrahydro-2H-pyran-3,4,5-triol is a highly functionalized pyran derivative. This compound features a unique configuration and functional groups that offer versatility in organic synthesis. Its key advantages include a well-defined stereochemistry, ease of handling, and potential applications in the synthesis of biologically active molecules.

(2R,3R,4S,5R,6R)-2-Amino-6-(hydroxymethyl)tetrahydro-2H-pyran-3,4,5-triol structure

74867-91-7 structure

Product Name:(2R,3R,4S,5R,6R)-2-Amino-6-(hydroxymethyl)tetrahydro-2H-pyran-3,4,5-triol

CAS No:74867-91-7

MF:C₆H₁₃NO₅

MW:179.171122312546

MDL:MFCD00047541

CID:557240

PubChem ID:24890640

Update Time:2025-06-18

(2R,3R,4S,5R,6R)-2-Amino-6-(hydroxymethyl)tetrahydro-2H-pyran-3,4,5-triol Chemical and Physical Properties

Names and Identifiers

- (2R,3R,4S,5R,6R)-2-Amino-6-(hydroxymethyl)tetrahydro-2H-pyran-3,4,5-triol
- 1-Amino-1-deoxy-β-D-galactose
- (2R,3R,4S,5R,6R)-2-Amino-6-(hydroxymethyl)-tetrahydro-2H-pyran-3,4,5-triol
- 1-AMINO-1-DEOXY-B-D-GALACTOSE CRYSTALLINE
- beta-D-Galactopyranosylamine
- D-Galactopyranosylamine
- 1-Amino-1-deoxy-B-D-galactose
- 1-amino-1-deoxy-B-D-galactose*crystalline
- 1-amino-1-deoxy-D-galactose
- 2-Amino-2-deoxy-D-galactose
- B-D-GALACTOPYRANOSYLAMINE
- d-Galactopyranosylamin
- galactosylamine
- 1-Amino-1-deoxy-
- AKOS016009960
- (2R,3R,4S,5R,6R)-2-amino-6-(hydroxymethyl)oxane-3,4,5-triol
- 74867-91-7
- A934555
- D-Galactopyranosyl amine
- ?-D-Galactopyranosylamine
- W-203716
- SCHEMBL515241
- beta-D-Galactosylamine
- 1-Amino-1-deoxy-beta-D-galactose
- MFCD00047541
- 1-amino-1-deoxy-beta-d-galactopyranose
- 6318-23-6
- WCWOEQFAYSXBRK-FPRJBGLDSA-N
- CS-0454324
- beta-D-galactopyranosyl-amine
- 1-Amino-1-deoxy- beta -D-galactose
- B-D-GALACTOPYRANOSYL AMINE
- A-D-galactose
- (2R,3R,4S,5R,6R)-2-amino-6-(hydroxymethyl)tetrahydropyran-3,4,5-triol
- 50444-86-5
- 1ST178609
- DB-253980
- A12819
- MDL： MFCD00047541
- Inchi： 1S/C6H13NO5/c7-6-5(11)4(10)3(9)2(1-8)12-6/h2-6,8-11H,1,7H2/t2-,3+,4+,5-,6-/m1/s1
- InChI Key： WCWOEQFAYSXBRK-FPRJBGLDSA-N
- SMILES： O1[C@H]([C@@H]([C@H]([C@H]([C@H]1CO)O)O)O)N

Computed Properties

Exact Mass: 179.07937252g/mol
Monoisotopic Mass: 179.07937252g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 5
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 155
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 5
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 116Å²
XLogP3: -2.8

Experimental Properties

Color/Form: No data available
Density: 1.563±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: 128-133°C
Boiling Point: 416.4±45.0 °C at 760 mmHg
Flash Point: 205.6±28.7 °C
Refractive Index: 1.6
Solubility: Extremely soluble (1000 g/l) (25 º C),
PSA: 116.17000
LogP: -2.55470

(2R,3R,4S,5R,6R)-2-Amino-6-(hydroxymethyl)tetrahydro-2H-pyran-3,4,5-triol Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H315,H319,H335
Warning Statement： P261,P305+P351+P338
WGK Germany：3
Hazard Category Code： R36/37/38
Safety Instruction： S26
Hazardous Material Identification：
Storage Condition：Storage temperature 2-8 ° C

(2R,3R,4S,5R,6R)-2-Amino-6-(hydroxymethyl)tetrahydro-2H-pyran-3,4,5-triol Pricemore >>

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Alichem	A119001859-10g	(2R,3R,4S,5R,6R)-2-Amino-6-(hydroxymethyl)tetrahydro-2H-pyran-3,4,5-triol	74867-91-7	95%	10g	$2982.24	2023-09-01
Alichem	A119001859-25g	(2R,3R,4S,5R,6R)-2-Amino-6-(hydroxymethyl)tetrahydro-2H-pyran-3,4,5-triol	74867-91-7	95%	25g	$5232.60	2023-09-01
Chemenu	CM128842-1g	(2R,3R,4S,5R,6R)-2-amino-6-(hydroxymethyl)tetrahydro-2H-pyran-3,4,5-triol	74867-91-7	95%	1g	$338	2021-06-15
Chemenu	CM128842-5g	(2R,3R,4S,5R,6R)-2-amino-6-(hydroxymethyl)tetrahydro-2H-pyran-3,4,5-triol	74867-91-7	95%	5g	$1359	2021-06-15
abcr	AB529742-1 g	beta-D-Galactopyranosylamine	74867-91-7		1g	€238.20	2023-06-14
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